Justi Denture Base resin

• CAS No.: 153796-30-6
• Molecular Formula: C11H13ClO
• Synonyms: Justi Denture Base resin

Description

Justi Denture Base resin is a high-impact, heat-cured polymethyl methacrylate (PMMA) material designed for traditional and microwave processing techniques. It incorporates a cross-linked, solvent-resistant monomer system, which enhances structural integrity and resistance to chemical degradation from alcohols, ethers, and other solvents . Key properties include:

• Short setting time with extended working time for precise adaptation.
• High color fidelity and compatibility with Justi’s tooth lines.
• Resistance to crazing due to its cross-linked monomer matrix.
• Mechanical robustness, described as "hard, dense, and structurally strong" .

Comparison with Similar Compounds

Table 1: Transverse Strength of Selected Denture Base Resins

Material	Transverse Strength (MPa)	Impact Resistance	Source
DPI-TUFF	85–90	High
Trevalon "HI"	92.3	High
Conventional PMMA	68.5–75	Moderate
Justi Denture Base*	N/A	High (inferred)

*Inferred from material description.

Bond Strength with Soft Liners

Soft denture liners like Novus and Molloplast-B exhibit superior bond strength to PMMA (16.7–26.1 kg/cm²) compared to Prolastic or Flexor (9.6–11.3 kg/cm²) .

Table 2: Bond Strength of Soft Liners to PMMA

Liner Material	Bond Strength (kg/cm²)	Notes	Source
Novus (+ adhesive)	26.1	Highest with recommended adhesive
Molloplast-B	17.6	Silicone-based, high adhesion
Proplastic	9.6	Lowest among tested materials

Processing Methods: Traditional vs. CAD/CAM

• Heat-cured resins (e.g., Justi) generally exhibit higher tensile strength than light-cured resins (e.g., visible light-cured acrylic), which showed greater gap distances between denture bases and casts .
• CAD/CAM resins (e.g., ProBase Hot) demonstrate fewer pores and lower residual monomer content than traditionally processed PMMA, reducing microbial adhesion risks .

Reinforcement Strategies

• Fiber reinforcement (e.g., glass, nylon) improves flexural strength. Justi’s "Regular Fibered Powder" likely incorporates similar strategies, though fiber type and concentration are unspecified .
• Nanoparticle additives (e.g., ZrO₂, SiO₂) enhance 3D-printed resins but require further research for long-term stability .

Table 3: Reinforcement Efficacy in Denture Base Resins

Reinforcement Type	Effect on Flexural Strength	Limitations	Source
Glass fibers	+20–30% improvement	Variable length effects
Nanoparticles	+15–25% (up to 5 wt.%)	Aggregation at high loads
Cross-linked PMMA	Enhanced solvent resistance	Limited impact data

Biocompatibility and Microbial Adhesion

• CAD/CAM resins exhibit smoother surfaces and fewer pores, reducing microbial colonization compared to traditional PMMA .
• Justi’s solvent resistance may mitigate monomer leaching, but its traditional processing could increase porosity, posing a biofilm risk .